Cas no 1146290-18-7 (7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate)

• Product Name: 7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate
• CAS No: 1146290-18-7
• MF: C₁₃H₁₆N₄O₅
• MW: 308.289942741394
• CID: 5054723
• PubChem ID: 39869072
• Update Time: 2025-06-08

7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-ethyl 2-methyl 6-(3-hydroxypropyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2,7-dicarboxylate
• NE55838
• Z444311328
• 7-O-ethyl 2-O-methyl 6-(3-hydroxypropyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2,7-dicarboxylate
• 1146290-18-7
• CS-0249329
• EN300-43137
• AB00999656-01
• [1,2,4]Triazolo[1,5-a]pyrimidine-2,7-dicarboxylic acid, 6-(3-hydroxypropyl)-, 7-ethyl 2-methyl ester
• 7-ethyl2-methyl6-(3-hydroxypropyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2,7-dicarboxylate
• DTXSID301113681
• Z432099966
• AKOS023166386
• 7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate

• Inchi： 1S/C13H16N4O5/c1-3-22-11(19)9-8(5-4-6-18)7-14-13-15-10(12(20)21-2)16-17(9)13/h7,18H,3-6H2,1-2H3
• InChI Key： IXEAJYSLHUKWRY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NC2=NC(C(=O)OC)=NN12)CCCO)=O

Computed Properties

• Exact Mass: 308.11206962g/mol
• Monoisotopic Mass: 308.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate

Comprehensive Analysis of 7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate (CAS 1146290-18-7)

The compound 7-Ethyl 2-Methyl 6-(3-Hydroxypropyl)-1,2,4triazolo1,5-apyrimidine-2,7-dicarboxylate (CAS 1146290-18-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique triazolopyrimidine core structure, combined with functional groups like hydroxypropyl and dicarboxylate, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their broad biological activities, including anti-inflammatory and antimicrobial properties. The 7-Ethyl 2-Methyl variant stands out for its improved solubility profile, attributed to the 3-Hydroxypropyl side chain—a feature frequently searched by formulators tackling bioavailability challenges. This compound's dicarboxylate groups also enable diverse chemical modifications, making it a hot topic in structure-activity relationship (SAR) studies, as evidenced by its rising mentions in patent literature.

From a synthetic chemistry perspective, CAS 1146290-18-7 exemplifies modern green chemistry principles. Its synthesis often employs catalytic methods to minimize waste, resonating with industry shifts toward sustainable production. Analytical techniques like HPLC-MS and NMR are critical for quality control, addressing common user queries about purity verification. The compound's stability under physiological conditions further fuels its exploration in prodrug design, a trending niche in medicinal chemistry forums.

Market analysts note growing interest in this compound from biotech startups focusing on personalized medicine. Its structural flexibility allows customization for specific drug delivery systems, particularly in oncology and metabolic disorders—topics dominating scientific search engines. Regulatory databases confirm its non-hazardous classification, ensuring compliance with global safety standards while avoiding restrictive categorizations.

Future research directions may explore its crystallographic properties for co-crystal engineering, an emerging field in pharmaceutical formulation. Academic papers increasingly reference its potential in multi-target therapies, coinciding with AI-driven drug discovery trends. As synthetic protocols become more efficient, CAS 1146290-18-7 is poised to play a pivotal role in next-generation small molecule therapeutics development.